Cas no 1214341-83-9 (2-(2',2-Difluorobiphenyl-5-yl)acetonitrile)

• Product Name: 2-(2',2-Difluorobiphenyl-5-yl)acetonitrile
• CAS No: 1214341-83-9
• MF: C₁₄H₉F₂N
• MW: 229.224770307541
• CID: 4998683
• Update Time: 2025-05-20

2-(2',2-Difluorobiphenyl-5-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2',2-Difluorobiphenyl-5-yl)acetonitrile

• Inchi： 1S/C14H9F2N/c15-13-4-2-1-3-11(13)12-9-10(7-8-17)5-6-14(12)16/h1-6,9H,7H2
• InChI Key： BJTTVSFHUGZXJY-UHFFFAOYSA-N
• SMILES： FC1C=CC(CC#N)=CC=1C1C=CC=CC=1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 296
• XLogP3: 3.4
• Topological Polar Surface Area: 23.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-(2',2-Difluorobiphenyl-5-yl)acetonitrile

2-(2',2-Difluorobiphenyl-5-yl)acetonitrile

2-(2',2-Difluorobiphenyl-5-yl)acetonitrile is a compound with the CAS number 1214341-83-9, which is widely recognized in the field of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a biphenyl ring system substituted with two fluorine atoms at the 2' and 2 positions, and an acetonitrile group attached at the 5 position of the biphenyl ring. The combination of these functional groups makes this compound highly versatile and valuable for various applications in research and industry.

The biphenyl system in 2-(2',2-Difluorobiphenyl-5-yl)acetonitrile contributes to its stability and aromaticity, while the fluorine substituents enhance its electronic properties. The acetonitrile group, on the other hand, introduces nucleophilic reactivity, making this compound a valuable intermediate in organic synthesis. Recent studies have highlighted its potential as a building block for constructing advanced materials, such as organic semiconductors and optoelectronic devices.

One of the most significant applications of 1214341-83-9 is in the field of drug discovery. Researchers have utilized this compound to design novel pharmacophores with improved bioavailability and selectivity. Its ability to form hydrogen bonds and participate in π-π interactions makes it an ideal candidate for targeting specific protein pockets in therapeutic agents. For instance, recent findings suggest that derivatives of this compound could be effective in inhibiting enzymes involved in neurodegenerative diseases.

In addition to its role in medicinal chemistry, 2-(2',2-Difluorobiphenyl-5-yl)acetonitrile has also found applications in materials science. Its electronic properties make it suitable for use in organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). Scientists have reported that incorporating this compound into conjugated polymers enhances their charge transport properties, leading to improved device performance. These advancements underscore the importance of this compound in advancing sustainable energy technologies.

The synthesis of 1214341-83-9 involves a multi-step process that typically includes nucleophilic substitution and coupling reactions. Recent optimizations have focused on improving the yield and purity of the product through the use of catalytic systems and green chemistry principles. These efforts have not only made the synthesis more efficient but also environmentally friendly, aligning with global sustainability goals.

Moreover, 1214341-83-9 has been studied extensively for its potential in catalysis. Researchers have demonstrated that this compound can act as a ligand in transition metal-catalyzed reactions, facilitating selective transformations of organic substrates. Its ability to stabilize metal centers while maintaining reactivity has opened new avenues for asymmetric synthesis and cross-coupling reactions.

In conclusion, 2-(2',2-Difluorobiphenyl-5-yl)acetonitrile (CAS No: 1214341-83-9) is a versatile compound with a wide range of applications across multiple disciplines. From drug discovery to materials science, its unique structure and reactivity continue to drive innovative research. As advancements in synthetic methods and material characterization techniques unfold, this compound is poised to play an even more significant role in shaping future technologies.